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Compound of Interest

Compound Name: 1-Octadecanethiol

Cat. No.: B147371

For researchers, scientists, and drug development professionals, the safe handling and
disposal of 1-Octadecanethiol are paramount. This guide provides immediate, procedural, and
step-by-step information to ensure laboratory safety and operational integrity.

Chemical Identifier and Properties
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Property

Value

Chemical Name

1-Octadecanethiol

CAS Number 2885-00-9

Molecular Formula C18H38S

Molecular Weight 286.6 g/mol
White powder or oily solid with a characteristic,

Appearance extremely unpleasant smell (stench).[1][2][3][4]
[5]

Melting Point 24-35 °C (77-95 °F)[1][3][4][5][6]

Boiling Point 366 °C (690.8 °F) at 760 mmHg[3][4][6]

Flash Point 185 °C (365 °F)[1][5][6]

Density 0.847 - 0.85 g/mL at 25 °C[1][3][4][5]

Solubility Insoluble in water.[1][4][5]

Vapor Pressure

4.59E-05 mmHg at 25°C[4]

Hazard Identification and Personal Protective
Equipment (PPE)

1-Octadecanethiol is a combustible solid that can cause skin and eye irritation.[1][2][3] It may
be harmful if ingested, inhaled, or absorbed through the skin.[1][2][3] The most notable
characteristic is its strong, unpleasant odor.[1][2][3]

Recommended Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure protection.[7]
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields, or a face
shield.[7][8] Conforming to EN
166 (EU) or NIOSH (US)

approved standards.[7]

Protects against splashes and

aerosols.[8]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).[7] Double-

gloving is recommended.[8]

Prevents skin contact.[7][8] No
single glove material is
impervious to all chemicals;

replace frequently.[7]

Body Protection

A flame-resistant lab coat
should be worn and kept
fastened.[7][8]

Prevents skin contact and
contamination of personal
clothing.[8]

Respiratory Protection

All work must be conducted in
a well-ventilated area,
preferably under a chemical
fume hood.[7][8]

Minimizes inhalation of any

potential vapors or aerosols.[8]

Operational and Handling Plan

Adherence to a strict operational protocol is necessary to minimize exposure and ensure

stability.[8]

Step-by-Step Handling Procedure:

e Preparation:

[¢]

[¢]

o

o

Ensure a certified chemical fume hood is operational.[7][8]
Verify that an eyewash station and safety shower are readily accessible.[3][9]
Prepare and label all necessary glassware and equipment within the fume hood.[8]

Have designated, labeled waste containers ready for liquid and solid chemical waste.[7][8]
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e Handling:

Don all required PPE before handling the chemical.[7][8]

o

o Equilibrate the 1-Octadecanethiol container to room temperature before opening to

prevent moisture condensation.[8]

o To minimize air exposure, consider handling under an inert gas atmosphere (e.g., argon or

nitrogen).[8]
o Avoid the formation of dust and aerosols.[3][4]
o Use non-sparking tools and prevent fire caused by electrostatic discharge.[3][4]
o Storage:
o Store in a cool, dry, well-ventilated area.[10]
o Keep containers securely sealed when not in use.[10]

o Store separately from strong oxidants, strong acids, bases, and strong reducing agents.[1]

[31141[5]

Disposal Plan

Proper disposal of 1-Octadecanethiol and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.[8]

Waste Segregation and Disposal:
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Waste Type Disposal Procedure

Collect in a designated, sealed, and clearly
o ) labeled hazardous waste container. The label
Liquid Thiol Waste . .
must explicitly state that the container holds

thiol-containing waste.[7][8]

Contaminated items such as gloves, pipette tips,
_ _ and paper towels should be placed in a sealed
Solid Thiol Waste ] o ) ]
plastic bag, which is then placed in a designated

solid hazardous waste container.[7][8]

A used bleach solution for decontamination
Decontamination should be collected in a separate, labeled

hazardous waste container for disposal.[7]

All waste must be disposed of as hazardous waste in accordance with institutional, local, state,
and federal regulations.[9]

Emergency Procedures
Spill Response:
e Small Spill (in a fume hood):

o Alert personnel in the immediate area.[9]

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.qg.,
vermiculite, sand, earth).[2][9]

o Collect the absorbent material using clean, non-sparking tools and place it in a sealed
container for hazardous waste disposal.[2][9]

o Clean the spill area with soap and water.[9]
e Large Spill:

o Evacuate the area and eliminate all ignition sources.[1][2]
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o Prevent the spill from entering waterways, sewers, or confined areas.[1][2]

o Dike the spill for later disposal.[2]

First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the exposed person to fresh air at once.[2]
If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[6]

Skin Contact

Immediately wash the contaminated skin with
soap and water.[2] Remove contaminated
clothing and wash before reuse. If skin irritation

persists, call a physician.[6]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[6]
Remove contact lenses, if present and easy to
do.[6] Get medical attention.[6]

Ingestion

Clean mouth with water and drink plenty of
water afterwards.[6] Get medical attention if

symptoms occur.[6]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 1-Octadecanethiol
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Handle in Fume Hood

~ Emergency.
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1-Octadecanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 1-
Octadecanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147371#personal-protective-equipment-for-handling-
1-octadecanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

